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Compound of Interest

Compound Name: 1-Methyluric Acid-d3

Cat. No.: B562926 Get Quote

This in-depth guide is intended for researchers, scientists, and professionals in drug

development. It provides a comprehensive overview of 1-Methyluric Acid-d3, a key

metabolite, and its applications in research, with a focus on its procurement and use as an

internal standard in metabolic studies.

Introduction to 1-Methyluric Acid-d3
1-Methyluric Acid-d3 is the deuterated form of 1-Methyluric acid, a metabolite of theophylline

and caffeine.[1][2] The incorporation of three deuterium atoms into the methyl group makes it

an ideal internal standard for quantitative analysis by mass spectrometry (MS), particularly in

liquid chromatography-mass spectrometry (LC-MS) assays.[2][3] Its use allows for precise and

accurate quantification of its non-deuterated counterpart in biological samples by correcting for

variations during sample preparation and analysis.[3]

Sourcing and Procurement of 1-Methyluric Acid-d3
For research purposes, 1-Methyluric Acid-d3 can be acquired from several specialized

chemical suppliers. It is crucial to source this compound from reputable vendors who provide

detailed certificates of analysis (CoA) to ensure the material's quality and isotopic purity. All

listed suppliers explicitly state that this product is for research use only and not for human or

veterinary use.

Below is a summary of key suppliers and their product specifications. Please note that pricing

and availability are subject to change and may require a direct inquiry with the supplier.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

MedChemEx

press

1189480-64-

5
C₆H₃D₃N₄O₃ 185.16 Not specified Inquire

Santa Cruz

Biotechnolog

y

1189480-64-

5
C₆H₃D₃N₄O₃ 185.16 Not specified Inquire

Clinivex
1189480-64-

5
C₆H₃D₃N₄O₃ 185.16 Not specified Inquire

Benchchem
1189480-64-

5
C₆H₃D₃N₄O₃ 185.16

Isotopic purity

≥95%
Inquire

Pharmaffiliate

s

1189480-64-

5
C₆H₃D₃N₄O₃ 185.16 Not specified Inquire

LGC

Standards

1189480-64-

5
C₆H₃D₃N₄O₃ 185.16 >95% (HPLC) 1 mg, 10 mg

Metabolic Pathways Involving 1-Methyluric Acid
1-Methyluric acid is a downstream metabolite in the catabolism of caffeine and theophylline.

The primary enzyme responsible for the initial steps of caffeine and theophylline metabolism is

Cytochrome P450 1A2 (CYP1A2) in the liver. 1-Methylxanthine, a precursor to 1-Methyluric

acid, is formed through the N-demethylation of theophylline. Subsequently, Xanthine Oxidase

(XO) catalyzes the oxidation of 1-methylxanthine to form 1-methyluric acid.

The following diagram illustrates the metabolic conversion of Theophylline to 1-Methyluric Acid.

Theophylline 1-Methylxanthine

CYP1A2
(N-demethylation) 1-Methyluric Acid

Xanthine Oxidase
(Oxidation)

Click to download full resolution via product page

Metabolic pathway of Theophylline to 1-Methyluric Acid.
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Experimental Protocol: Use of 1-Methyluric Acid-d3
as an Internal Standard
The following provides a generalized protocol for the use of 1-Methyluric Acid-d3 as an

internal standard for the quantification of endogenous 1-Methyluric acid in biological samples,

such as urine or plasma, by LC-MS.

Materials and Reagents
1-Methyluric Acid-d3 (Internal Standard)

1-Methyluric Acid (Analytical Standard)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic Acid

Biological matrix (e.g., urine, plasma)

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS system

Preparation of Standard and Internal Standard Stock
Solutions

Internal Standard (IS) Stock Solution: Accurately weigh a known amount of 1-Methyluric
Acid-d3 and dissolve it in methanol to prepare a stock solution of a specific concentration

(e.g., 1 mg/mL).

Analytical Standard Stock Solution: Similarly, prepare a stock solution of 1-Methyluric Acid in

methanol at a known concentration (e.g., 1 mg/mL).
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Working Solutions: Prepare serial dilutions of the analytical standard stock solution to create

calibration curve standards at various concentrations. A working internal standard solution

should also be prepared by diluting the IS stock solution to a concentration that yields a

stable and appropriate response on the LC-MS system.

Sample Preparation
Thaw Samples: Thaw biological samples (e.g., urine, plasma) on ice.

Spike with Internal Standard: Add a precise volume of the working internal standard solution

to a known volume of each biological sample, calibration standard, and quality control

sample.

Protein Precipitation (for plasma/serum): For protein-rich samples, add a protein precipitation

agent (e.g., 3 volumes of ice-cold methanol or acetonitrile).

Vortex and Centrifuge: Vortex the samples vigorously for 1-2 minutes to ensure thorough

mixing and precipitation. Centrifuge at high speed (e.g., 14,000 rpm) for 10-15 minutes at

4°C to pellet precipitated proteins and cellular debris.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or an autosampler

vial for LC-MS analysis.

LC-MS Analysis
Chromatographic Separation: Inject the prepared samples onto an appropriate LC column

(e.g., C18) for chromatographic separation. A typical mobile phase could consist of a

gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

Mass Spectrometric Detection: Analyze the eluent using a tandem mass spectrometer

operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion

transitions for both 1-Methyluric acid and 1-Methyluric Acid-d3 should be monitored.

Data Analysis
Peak Integration: Integrate the chromatographic peaks for both the analyte (1-Methyluric

acid) and the internal standard (1-Methyluric Acid-d3).
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Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area

to the internal standard peak area against the concentration of the calibration standards.

Quantification: Determine the concentration of 1-Methyluric acid in the biological samples by

interpolating the analyte-to-internal standard peak area ratio from the calibration curve.

The following diagram outlines the general workflow for using 1-Methyluric Acid-d3 as an

internal standard.
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Workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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